Cas no 1249932-24-8 (ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate)

• Product Name: ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate
• CAS No: 1249932-24-8
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5054554
• PubChem ID: 62700101
• Update Time: 2026-02-28

ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(pyrimidin-2-ylmethyl)amino]acetate
• ethyl 2-(pyrimidin-2-ylmethylamino)acetate
• ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-10-6-8-11-4-3-5-12-8/h3-5,10H,2,6-7H2,1H3
• InChI Key： DPFWANBRJYORBI-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCC1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 169
• XLogP3: -0.1
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate

Professional Introduction to Ethyl 2-{[(pyrimidin-2-yl)methyl]amino}acetate (CAS No. 1249932-24-8)

Ethyl 2-{[(pyrimidin-2-ylmethyl)amino}acetate] (CAS No. 1249932-24-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, has been extensively studied for its potential applications in drug development and biochemical interactions.

The molecular formula of Ethyl 2-{[(pyrimidin-2-ylmethyl)amino}acetate] is C₉H₁₃N₃O₂, reflecting its complex composition involving nitrogen-rich heterocyclic rings and functional ester groups. The presence of the pyrimidin-2-yl moiety is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes and have been widely explored in the development of antiviral, anticancer, and anti-inflammatory agents.

In recent years, Ethyl 2-{[(pyrimidin-2-ylmethyl)amino}acetate] has been the subject of numerous studies aimed at elucidating its pharmacological properties. Researchers have been particularly interested in its potential as a scaffold for designing novel therapeutic agents. The compound's ability to interact with biological targets such as enzymes and receptors has made it a valuable candidate for further investigation.

One of the most compelling aspects of Ethyl 2-{[(pyrimidin-2-ylmethyl)amino}acetate] is its structural versatility. The combination of the pyrimidin-2-yl group with the methylamine side chain provides a rich framework for chemical modification, allowing scientists to fine-tune its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, enabling the production of derivatives with enhanced efficacy and selectivity.

The compound's relevance in pharmaceutical research is further underscored by its potential role in modulating cellular signaling pathways. Studies have suggested that Ethyl 2-{[(pyrimidin-2-ylmethyl)amino}
acetate] may interfere with key enzymes involved in inflammation and cell proliferation, making it a promising candidate for treating chronic diseases. Additionally, its interaction with DNA and RNA-binding proteins has been explored, hinting at possible applications in gene therapy and nucleic acid-based therapies.

In the context of drug discovery, Ethyl 2-{[(
pyrimidin
)
methyl
)
amino
)
acetate
] has been utilized as an intermediate in the synthesis of more complex molecules. Its structural features allow for easy incorporation into larger drug candidates, facilitating the development of next-generation therapeutics. Researchers have leveraged its reactivity to create novel hybrids that combine the advantages of multiple pharmacophores, thereby enhancing their therapeutic potential.

The synthesis of Ethyl 2-{[(
pyrimidin
)
methyl
)
amino
)
acetate

Ethical considerations are paramount when investigating compounds like Ethyl 2-{[(
pyrimidin
)
methyl
)
amino
)
acetate

The future prospects of Ethyl 2-{[(